N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)carbamothioyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O3S/c1-21-10-7-8-13(14(9-10)22-2)18-16(23)19-15(20)11-5-3-4-6-12(11)17/h3-9H,1-2H3,(H2,18,19,20,23)
• InChI Key: OLPRWMVGAILTPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2F)OC
• Molecular Formula: C16H15FN2O3S
• Molecular Weight: 334.4 g/mol

Description

N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide is not fully understood. However, studies have suggested that it may exert its anti-cancer effects by inducing apoptosis, a process of programmed cell death, in cancer cells. It may also inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain. This may have potential applications in the treatment of Alzheimer's disease. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide in lab experiments is its potential as an anti-cancer agent. Its ability to inhibit the growth of cancer cells in vitro and in vivo makes it a promising compound for further investigation. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the investigation of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide. One area of research could be the development of more efficient synthesis methods for this compound. Another direction could be the investigation of its potential use in the treatment of other diseases, such as Parkinson's disease. Additionally, further studies could be conducted to investigate its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide involves a series of chemical reactions. The starting material is 2,4-dimethoxyaniline, which is reacted with carbon disulfide and potassium hydroxide to form the corresponding dithiocarbamate salt. The dithiocarbamate salt is then reacted with 2-fluorobenzoyl chloride to obtain the final product.

Scientific Research Applications

N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has potential applications in various areas of scientific research. It has been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. It has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that is important for cognitive function.